Cas no 2090966-62-2 (methyl 4-chloro-6-ethenylpyridine-2-carboxylate)

• Product Name: methyl 4-chloro-6-ethenylpyridine-2-carboxylate
• CAS No: 2090966-62-2
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD30653256
• CID: 5237744
• Update Time: 2025-06-15

methyl 4-chloro-6-ethenylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-chloro-6-ethenyl-, methyl ester
• methyl 4-chloro-6-ethenylpyridine-2-carboxylate

• MDL： MFCD30653256
• Inchi： 1S/C9H8ClNO2/c1-3-7-4-6(10)5-8(11-7)9(12)13-2/h3-5H,1H2,2H3
• InChI Key： NWELDJIWFIJGAU-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C=C)=CC(Cl)=C1

Additional information on methyl 4-chloro-6-ethenylpyridine-2-carboxylate

Methyl 4-Chloro-6-ethenylpyridine-2-carboxylate (CAS No. 2090966-62-2): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 4-chloro-6-ethenylpyridine-2-carboxylate (CAS No. 2090966-62-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its chloro, ethenyl, and carboxylate functionalities, offers a promising platform for the development of novel therapeutic agents.

The chemical structure of methyl 4-chloro-6-ethenylpyridine-2-carboxylate consists of a pyridine ring with a chlorine atom at the 4-position, an ethenyl group at the 6-position, and a carboxylate ester at the 2-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of methyl 4-chloro-6-ethenylpyridine-2-carboxylate in several areas of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of pharmaceuticals. The presence of the chloro and ethenyl groups allows for selective functionalization, which can be crucial in the development of drugs with specific biological targets.

In addition to its synthetic utility, methyl 4-chloro-6-ethenylpyridine-2-carboxylate has shown promising biological activities. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders. The compound's ability to modulate enzyme activity is attributed to its unique structural features, particularly the presence of the carboxylate group.

The pharmacological properties of methyl 4-chloro-6-ethenylpyridine-2-carboxylate have also been investigated in preclinical studies. Initial results indicate that it exhibits low toxicity and good bioavailability, making it a suitable candidate for further development as a therapeutic agent. These findings are supported by in vitro and in vivo experiments that have assessed its safety and efficacy.

The synthetic accessibility of methyl 4-chloro-6-ethenylpyridine-2-carboxylate is another factor contributing to its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to produce this compound, ensuring a reliable supply for research and development purposes. These methods typically involve multi-step reactions that can be optimized for yield and purity, facilitating large-scale production if needed.

In conclusion, methyl 4-chloro-6-ethenylpyridine-2-carboxylate (CAS No. 2090966-62-2) represents a valuable compound in the field of medicinal chemistry. Its unique chemical structure, combined with its potential biological activities and synthetic accessibility, positions it as a promising candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in pharmaceutical research.